5-O-Benzoyl-1,2-di-O-acetyl-3-deoxy-D-ribofuranose
Overview
Description
5-O-Benzoyl-1,2-di-O-acetyl-3-deoxy-D-ribofuranose is a useful research compound. Its molecular formula is C16H18O7 and its molecular weight is 322.31 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Properties
5-O-Benzoyl-1,2-di-O-acetyl-3-deoxy-D-ribofuranose plays a crucial role in the synthesis of various biochemical compounds. For instance, it was utilized in the synthesis of purine and pyrimidine 5'-deoxy-5'-(dihydroxyphosphinyl)-beta-D-ribofuranosyl analogues of AMP, GMP, IMP, and CMP. These compounds, despite showing no antiviral or antitumor activity, demonstrated the potential for phosphorylation to di- and triphosphate analogues using cellular enzymes (Raju et al., 1989).
Intermediates in Nucleoside Synthesis
The chemical has been used in the preparation of intermediates for nucleoside synthesis. It served as a key component in the creation of nucleoside analogs like 2-Deoxy-4-thio-D-ribofuranose and its 3-Azido analogue from L-Arabinose, which are important in the synthesis of 4′-Thiodeoxynucleosides (Ait et al., 1995).
Role in Glycosylation Processes
The compound is instrumental in glycosylation processes. For example, it was used in the synthesis of nucleoside 5′-deoxy-5′-difluoromethylphosphonates, showcasing its versatility in forming structurally diverse glycosylated products (Matulić-Adamić & Usman, 1994).
Contributions in Carbohydrate Chemistry
In the field of carbohydrate chemistry, this compound has been used in a variety of reactions and syntheses. For instance, it played a part in the oxidation-reduction sequence for synthesizing peracylated fluorodeoxy pentofuranosides, highlighting its utility in complex carbohydrate transformations (Mikhailopulo et al., 1995).
Synthesis of Substituted Carbohydrates
The chemical is effective in the synthesis of substituted carbohydrates. It was utilized in creating compounds like 5-O-acetyl-1,2-anhydro-3-O-benzyl-α-d-ribofuranose and related derivatives, which are important for the synthesis of nucleoside analogs with potential antiviral properties (Ning & Kong, 2001).
Mechanism of Action
Target of Action
Similar compounds are known to targetDNA synthesis in cells .
Mode of Action
It is suggested that it may work byinhibiting DNA synthesis and inducing apoptosis (programmed cell death) in cells .
Biochemical Pathways
Given its potential role in inhibiting dna synthesis and inducing apoptosis, it can be inferred that it may affect pathways related tocell growth and proliferation .
Result of Action
Based on its potential role in inhibiting dna synthesis and inducing apoptosis, it can be inferred that it may lead tocell death and potentially have anti-tumor effects .
Properties
IUPAC Name |
[(2S,4R)-4,5-diacetyloxyoxolan-2-yl]methyl benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18O7/c1-10(17)21-14-8-13(23-16(14)22-11(2)18)9-20-15(19)12-6-4-3-5-7-12/h3-7,13-14,16H,8-9H2,1-2H3/t13-,14+,16?/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DPLPHOLDKAGPOZ-NNKZFNQJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1CC(OC1OC(=O)C)COC(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(=O)O[C@@H]1C[C@H](OC1OC(=O)C)COC(=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80563663 |
Source
|
| Record name | 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-D-erythro-pentofuranose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80563663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
4613-71-2 |
Source
|
| Record name | 1,2-Di-O-acetyl-5-O-benzoyl-3-deoxy-D-erythro-pentofuranose | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80563663 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
